4H,6H,7H-5Lambda6-furo[2,3-d][1,2]thiazine-5,5,7-trione

• Molecular Formula: C6H5NO4S
• Molecular Weight: 187.18 g/mol
• IUPAC Name: 5,5-dioxo-4H-furo[2,3-d]thiazin-7-one
• InChI: InChI=1S/C6H5NO4S/c8-6-5-4(1-2-11-5)3-12(9,10)7-6/h1-2H,3H2,(H,7,8)
• InChI Key: GHHXPHNNFHVROQ-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C(=O)NS1(=O)=O)OC=C2

Description

4H,6H,7H-5Lambda6-furo[2,3-d][1,2]thiazine-5,5,7-trione is a heterocyclic compound that contains both furan and thiazine rings

Chemical Reactions Analysis

4H,6H,7H-5Lambda6-furo[2,3-d][1,2]thiazine-5,5,7-trione can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can lead to the formation of reduced derivatives of the compound.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups. Common reagents and conditions for these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various catalysts

Scientific Research Applications

4H,6H,7H-5Lambda6-furo[2,3-d][1,2]thiazine-5,5,7-trione has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 4H,6H,7H-5Lambda6-furo[2,3-d][1,2]thiazine-5,5,7-trione involves its interaction with specific molecular targets and pathways.

Comparison with Similar Compounds

4H,6H,7H-5Lambda6-furo[2,3-d][1,2]thiazine-5,5,7-trione can be compared with other similar compounds, such as:

4H-Furo[2,3-d][1,2]thiazin-7(6H)-one 5,5-dioxide: This compound shares a similar core structure but differs in its oxidation state.

Thiazine derivatives: These compounds have similar thiazine rings but may differ in their substituents and overall structure. The uniqueness of this compound lies in its specific combination of furan and thiazine rings, which imparts distinct chemical and biological properties